Cas no 17238-46-9 (b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI))
17238-46-9 structure
Product Name:b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI)
CAS No:17238-46-9
MF:C18H19NO9
MW:393.344765901566
CID:200588
PubChem ID:186024
Update Time:2025-04-19
b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI)
- beta-D-Glucopyranosiduronic acid, 4-(((methylamino)carbonyl)oxy)-1-naphthalenyl
- 17238-46-9
- 4-[Hydroxy(methylimino)methoxy]naphthalen-1-yl hexopyranosiduronic acid
- DTXSID20938134
- 4-(Methylcarbamoyloxy)-1-naphthyl glucuronide
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- Inchi: 1S/C18H19NO9/c1-19-18(25)27-11-7-6-10(8-4-2-3-5-9(8)11)26-17-14(22)12(20)13(21)15(28-17)16(23)24/h2-7,12-15,17,20-22H,1H3,(H,19,25)(H,23,24)/t12-,13-,14+,15-,17+/m0/s1
- InChI Key: IUAPXXXQMAEWEX-KSXIZUIISA-N
- SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C(C2C=CC=CC1=2)OC(NC)=O)O)O)O
Computed Properties
- Exact Mass: 393.10597
- Monoisotopic Mass: 393.105981
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 155
- XLogP3: 0.8
Experimental Properties
- Density: 1.568
- Boiling Point: 686.3°C at 760 mmHg
- Flash Point: 368.8°C
- Refractive Index: 1.678
- PSA: 154.78
b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI) Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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